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Compound of Interest

Compound Name: 2-Hydroxy-6-nitrobenzaldehyde

Cat. No.: B090988 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-6-nitrobenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxy-6-nitrobenzaldehyde in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize risks.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Hydroxy-6-nitrobenzaldehyde was

located. The following guidance is based on the safety data of structurally similar compounds,

including 2-Hydroxy-5-nitrobenzaldehyde and 2-Nitrobenzaldehyde. It is imperative to treat 2-
Hydroxy-6-nitrobenzaldehyde with the same or greater precautions as these related

compounds.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to ensure safety when handling 2-Hydroxy-6-
nitrobenzaldehyde. The following table summarizes the recommended PPE.
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Protection Type Required Equipment Specifications and Remarks

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][2]

Must conform to EN166 (EU)

or NIOSH (US) standards.[2] A

face shield may be necessary

for splash hazards.

Skin Protection

Nitrile rubber gloves.[1] Lab

coat or chemical-resistant

apron.

Gloves should be inspected

before use and disposed of

properly after handling.[2] A

complete suit protecting

against chemicals may be

required for larger quantities.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.[1][3]

If dusts are generated, a P95

(US) or P1 (EU) particle

respirator is recommended.

For higher-level protection, use

an OV/AG/P99 (US) or ABEK-

P2 (EU) respirator.[4]

Hazard Identification and First Aid
2-Hydroxy-6-nitrobenzaldehyde is presumed to share hazards with its isomers, which include

being harmful if swallowed, causing skin and serious eye irritation, and potentially causing

respiratory irritation.[3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b090988
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.benchchem.com/product/b090988
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.benchchem.com/product/b090988
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/20041-61-6.html
https://www.benchchem.com/product/b090988?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[2][3] If skin irritation persists, seek

medical attention.

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[2][3] Seek immediate medical

attention from an ophthalmologist.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water

afterwards.[2][5] Call a poison center or doctor

immediately.[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for the safe handling of 2-Hydroxy-6-
nitrobenzaldehyde.

Workflow for Safe Handling

A flowchart outlining the safe handling of 2-Hydroxy-6-nitrobenzaldehyde.

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for a closely related compound, such as

2-Hydroxy-5-nitrobenzaldehyde.

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.
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Ensure the work area, preferably a chemical fume hood, is clean and uncluttered. Have a

spill kit readily accessible.

Handling:

When weighing the solid compound, do so in a ventilated enclosure to avoid the

generation of dust.

Carefully transfer the chemical to the reaction vessel, avoiding spills.

Post-Handling:

After the procedure, decontaminate all surfaces and equipment that may have come into

contact with the chemical.

Remove PPE carefully to avoid self-contamination and wash hands thoroughly.

Disposal Plan
Proper disposal of 2-Hydroxy-6-nitrobenzaldehyde and its contaminated materials is crucial

to prevent environmental harm.

Waste Type Disposal Procedure

Unused Chemical

Dispose of contents and container to an

approved waste disposal plant.[3][5][6] Do not

mix with other waste.[5]

Contaminated Materials (PPE, paper towels,

etc.)

Collect in a sealed, labeled container. Handle

uncleaned containers as you would the product

itself.[5]

Empty Containers
Handle as hazardous waste unless thoroughly

decontaminated.

Waste Disposal Workflow

A diagram illustrating the waste disposal process for 2-Hydroxy-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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